85-81-4(6-Methoxy-8-nitroquinoline),M2057

6-Methoxy-8-nitroquinoline Properties

Names and Identifiers

- 6-Methoxy-8-nitroquinoline
- QUINOLINE, 6-METHOXY-8-NITRO-
- 6-Methoxy-8-nitro-quinoline
- 8-Nitro-6-methoxyquinoline
- Methyl 8-nitro-6-quinolyl ether
- ATS412O1XO
- MIMUSZHMZBJBPO-UHFFFAOYSA-N
- NSC1883
- PubChem9433
- Oprea1_836531
- KSC655O7N
- Quinoline,6-methoxy-8-nitro-
- MIMUSZHMZBJBPO-UHFFFAOYSA-
- 6-Methoxy-8-nitroquinoline, 99%
- Z1509515579
- C10H8N2O3
- BRN 0168992
- AMY25110
- ammoniumbifluoride
- 85-81-4
- NSC 1883
- METHOXY-8-NITROQUINOLINE, 6-
- AI3-16314
- LS-142029
- UNII-ATS412O1XO
- M2057
- NSC-1883
- A841457
- methyl-8-nitro-6-quinolylether
- AKOS005390929
- STK075103
- NCGC00161730-01
- SCHEMBL1378967
- 6-methoxy8-nitroquinoline
- J-800163
- PRIMAQUINE DIPHOSPHATE IMPURITY B [EP IMPURITY]
- SY004660
- 5-21-03-00248 (Beilstein Handbook Reference)
- SR-01000312011-1
- FT-0621251
- EN300-119579
- CS-0043044
- CU-00000000158-1
- DTXSID50234050
- SR-01000312011
- MFCD00006802
- J-640160
- EINECS 201-633-7
- InChI=1/C10H8N2O3/c1-15-8-5-7-3-2-4-11-10(7)9(6-8)12(13)14/h2-6H,1H3
- Q27274117
- CHEMBL166980
- AS-11089
- 6-Methoxy-8-nitroquinoline (ACI)
- DB-056883
- PRIMAQUINE DIPHOSPHATE IMPURITY B (EP IMPURITY)
- DTXCID50156541
- NS00039068
- +Expand
- MDL： MFCD00006802
- InChIKey： MIMUSZHMZBJBPO-UHFFFAOYSA-N
- Inchi： 1S/C10H8N2O3/c1-15-8-5-7-3-2-4-11-10(7)9(6-8)12(13)14/h2-6H,1H3
- SMILES： [O-][N+](C1C2C(=CC=CN=2)C=C(OC)C=1)=O
- BRN： 0168992

Computed Properties

Exact Mass: 204.05300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 204.05349212g/mol
Heavy Atom Count: 15
Complexity: 241
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 67.9

Experimental Properties

LogP: 2.67480
PSA: 67.94000
Refractive Index: 1.5910 (estimate)
Boiling Point: 342.67°C (rough estimate)
Melting Point: 158.0 to 162.0 deg-C
Flash Point: 179.4℃
Color/Form: Yellow acicular crystals
Solubility: Soluble in chloroform
Density: 1.3244 (rough estimate)

6-Methoxy-8-nitroquinoline Security Information

Symbol: GHS07
RTECS：VC0365000
WGK Germany：3
Safety Instruction： S26-S27-S36/37/39
Risk Phrases：R20/21/22; R36/37/38; R40
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： 20/21/22-36/37/38-40
Signal Word：Warning

6-Methoxy-8-nitroquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-8-nitroquinoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NQE-1g	6-Methoxy-8-nitroquinoline	85-81-4	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB69926-1g	6-Methoxy-8-nitroquinoline	85-81-4	98%	1g	$4.00	2024-04-19
Aaron	AR003NYQ-1g	6-Methoxy-8-nitroquinoline	85-81-4	97%	1g	$4.00
abcr	AB151507-1 g	6-Methoxy-8-nitro-quinoline, 98%; .	85-81-4	98%	1 g	€71.50	2023-07-20
Apollo Scientific	OR2347-10g	6-Methoxy-8-nitroquinoline	85-81-4	98%	10g	£48.00	2023-09-01
Chemenu	CM121449-25g	6-Methoxy-8-nitroquinoline	85-81-4	98%	25g	$102	2021-08-06
Crysdot LLC	CD11043362-100g	6-Methoxy-8-nitroquinoline	85-81-4	98%	100g	$297	2024-07-19
Enamine	EN300-119579-0.05g	6-methoxy-8-nitroquinoline	85-81-4	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	D781010-25g	6-Methoxy-8-nitroquinoline	85-81-4	98%	25g	$135	2022-06-08
Fluorochem	093267-5g	6-Methoxy-8-nitroquinoline	85-81-4	95%	5g	￡28.00	2022-03-01

6-Methoxy-8-nitroquinoline Synthesis

Synthetic Circuit 1

96-96-8

56-81-5

85-81-4

Reaction Conditions

1.1 Reagents: Sodium iodide ; 5 min, rt; 0 °C
1.2 Reagents: Sulfuric acid ; 10 min, 0 °C; 2 h, 140 °C

Reference

Visible Light-Promoted Photocatalytic C-5 Carboxylation of 8-Aminoquinoline Amides and Sulfonamides via a Single Electron Transfer Pathway

Sen, Chiranjit; et al, Journal of Organic Chemistry, 2019, 84(16), 9869-9896

Synthetic Circuit 2

96-96-8

56-81-5

85-81-4

Reaction Conditions

1.1 Reagents: Arsenic oxide (As2O5) , Sulfuric acid

Reference

6-Methoxy-8-nitroquinoline

Mosher, Harry S.; et al, Organic Syntheses, 1947, 27, 48-52

Synthetic Circuit 3

107-02-8

96-96-8

85-81-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Phosphoric acid Solvents: Water ; 1 h, 80 °C; 6 h, 95 °C
1.2 Reagents: Ammonia Solvents: Water

Reference

Uncatalyzed, on water oxygenative cleavage of inert C-N bond with concomitant 8,7-amino shift in 8-aminoquinoline derivatives

Botla, Vinayak; et al, Green Chemistry, 2019, 21(7), 1735-1742

Synthetic Circuit 4

107-02-8

96-96-8

85-81-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Phosphoric acid Solvents: Water ; 1 h, 80 °C; 6 h, 95 °C; 95 °C → 0 °C
1.2 Reagents: Ammonia Solvents: Water ; neutralized

Reference

5-Position-selective C-H trifluoromethylation of 8-aminoquinoline derivatives

Kuninobu, Yoichiro; et al, Organic & Biomolecular Chemistry, 2016, 14(34), 8092-8100

Synthetic Circuit 5

107-02-8

96-96-8

85-81-4

Reaction Conditions

1.1 Reagents: Arsenic oxide (As2O5) , Sulfuric acid Solvents: Water

Reference

Skraup reaction with acrolein and its derivatives. I. The preparation of 6-methoxy-8-nitroquinoline

Yale, Harry L., Journal of the American Chemical Society, 1947, 69,

6-Methoxy-8-nitroquinoline Raw materials

Glycerol

6-Methoxy-8-nitroquinoline Preparation Products

6-Methoxy-8-nitroquinoline (85-81-4)

6-Methoxy-8-nitroquinoline Suppliers

J&K Scientific

Audited Supplier

(CAS:85-81-4)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:85-81-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:85-81-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:85-81-4)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

6-Methoxy-8-nitroquinoline Related Literature

1. Imidazoquinolinethiones from 8-aminoquinolines by a novel peri-participation

Thierry Besson,Charles W. Rees,David G. Roe,Valérie Thiéry J. Chem. Soc. Perkin Trans. 1 2000 555
2. Selectivity in the hydrogenation of 6- and 8-substituted-quinolines

Michael H?nel,Friedrich W. Vierhapper J. Chem. Soc. Perkin Trans. 1 1980 1933
3. Metal-free synthesis of N-fused heterocyclic iodides via C–H functionalization mediated by tert-butylhydroperoxide

Krishna K. Sharma,Dhananjay I. Patel,Rahul Jain Chem. Commun. 2015 51 15129
4. Notes

C. W. Brandt,W. I. Taylor,B. R. Thomas,R. L. Martin,F. T. Farmer,T. Rigg,J. Weiss,L. Chierici,R. Passerini,D. N. Waters,L. A. Woodward,B. Cox,W. V. Farrar J. Chem. Soc. 1954 3245
5. A series of dinuclear lanthanide(iii) complexes constructed from Schiff base and β-diketonate ligands: synthesis, structure, luminescence and SMM behavior

Ou Sun,Peng Chen,Hong-Feng Li,Ting Gao,Wen-Bin Sun,Guang-Ming Li,Peng-Fei Yan CrystEngComm 2016 18 4627
6. Crystal and molecular structure of bis(8-amino-2-methylquinoline)nitratonickel(II) nitrate

Leslie F. Power,A. Martin Tait,James Pletcher,Martin Sax J. Chem. Soc. Dalton Trans. 1975 2494
7. Chapter 2. Physical methods of structure determination. Part (v). X-ray crystallography

George Ferguson Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1967 64 65
8. Uncatalyzed, on water oxygenative cleavage of inert C–N bond with concomitant 8,7-amino shift in 8-aminoquinoline derivatives

Vinayak Botla,NavyaSree Pilli,Chandrasekharam Malapaka Green Chem. 2019 21 1735
9. Use of HNO3 as the source of NO to prepare a nitric oxide complex of ruthenium

Michael G. B. Drew,Samik Nag,Dipankar Datta as the source of NO to prepare a nitric oxide complex of ruthenium. Michael G. B. Drew Samik Nag Dipankar Datta Dalton Trans. 2008 2298
10. N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds

Qiang Gu,Esmail Vessally RSC Adv. 2020 10 16756

Cas no 85-81-4 (6-Methoxy-8-nitroquinoline)

6-Methoxy-8-nitroquinoline Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Methoxy-8-nitroquinoline Security Information

6-Methoxy-8-nitroquinoline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Methoxy-8-nitroquinoline Price

6-Methoxy-8-nitroquinoline Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

6-Methoxy-8-nitroquinoline Raw materials

6-Methoxy-8-nitroquinoline Preparation Products

6-Methoxy-8-nitroquinoline Suppliers

6-Methoxy-8-nitroquinoline Related Literature

85-81-4 (6-Methoxy-8-nitroquinoline) Related Products